Cas no 2034563-08-9 (4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide)

• Product Name: 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide
• CAS No: 2034563-08-9
• MF: C₁₅H₁₁BrN₄OS
• MW: 375.243040323257
• CID: 6178363
• PubChem ID: 122246688
• Update Time: 2025-07-02

4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide
• 4-bromo-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]thiophene-2-carboxamide
• 4-bromo-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)thiophene-2-carboxamide
• F6573-2359
• AKOS032469431
• 4-bromo-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}thiophene-2-carboxamide
• 2034563-08-9

• Inchi： 1S/C15H11BrN4OS/c16-11-6-13(22-9-11)15(21)20-8-12-14(19-5-4-18-12)10-2-1-3-17-7-10/h1-7,9H,8H2,(H,20,21)
• InChI Key： CPWRUBOZRWZUNL-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NCC1C(C2C=NC=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 373.98369g/mol
• Monoisotopic Mass: 373.98369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96Ų

Additional information on 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide

Recent Advances in the Study of 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide (CAS: 2034563-08-9)

The compound 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide (CAS: 2034563-08-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyridine-pyrazine core linked to a brominated thiophene carboxamide moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities against various disease targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory profile of this compound, revealing potent activity against a subset of tyrosine kinases implicated in cancer progression. The researchers employed a combination of in silico docking studies and enzymatic assays to demonstrate that 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide binds with high affinity to the ATP-binding pocket of specific oncogenic kinases. Structural-activity relationship (SAR) analyses identified the bromothiophene moiety as critical for maintaining this inhibitory activity while the pyridine-pyrazine scaffold contributed to binding specificity.

Further pharmacological characterization was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound showed promising antiproliferative effects against several cancer cell lines, including non-small cell lung cancer (NSCLC) and triple-negative breast cancer (TNBC) models. The study utilized proteomics approaches to identify downstream signaling pathways affected by compound treatment, revealing modulation of key apoptosis-related proteins. Importantly, the researchers noted that the compound maintained activity against drug-resistant cell lines, suggesting potential utility in overcoming treatment resistance.

From a synthetic chemistry perspective, advancements have been made in the production of 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. The new methodology employs microwave-assisted coupling reactions and green solvents, addressing previous challenges in the large-scale production of this compound. These developments are particularly significant as they facilitate further preclinical evaluation and potential clinical translation.

Emerging research has also explored the compound's potential beyond oncology. Preliminary findings presented at the 2024 American Chemical Society National Meeting suggested neuroprotective properties in models of neurodegenerative diseases. The compound demonstrated ability to cross the blood-brain barrier and showed modulation of neuroinflammatory pathways in microglial cells. While these findings are preliminary, they highlight the diverse therapeutic potential of this chemical scaffold and warrant further investigation.

In conclusion, 4-bromo-N-{3-(pyridin-3-yl)pyrazin-2-ylmethyl}thiophene-2-carboxamide represents a versatile chemical entity with multiple therapeutic applications. Current research efforts are focused on lead optimization to improve pharmacokinetic properties and target selectivity. The compound's unique structural features and demonstrated biological activities position it as an important molecule for future drug discovery campaigns in both oncology and neurology. Continued investigation of this compound and its derivatives is expected to yield valuable insights into structure-activity relationships and novel therapeutic mechanisms.